Cas no 944709-53-9 (5,7-dichlorooxazolo[5,4-d]pyrimidine)

• Product Name: 5,7-dichlorooxazolo[5,4-d]pyrimidine
• CAS No: 944709-53-9
• MF: C₅HCl₂N₃O
• MW: 189.986938238144
• CID: 2132901
• PubChem ID: 44630680
• Update Time: 2025-06-09

5,7-dichlorooxazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-d]pyrimidine, 5,7-dichloro-
• 5,7-dichlorooxazolo[5,4-d]pyrimidine
• Oxazolo[5,4-d]pyrimidine,5,7-dichloro-
• 944709-53-9
• 5,7-dichloro-[1,3]oxazolo[5,4-d]pyrimidine
• DB-024905
• 5,7-Dichloro[1,3]oxazolo[5,4-d]pyrimidine
• DTXSID001289405
• 5,7-Dichloro-oxazolo[5,4-d]pyrimidine
• AKOS006331103

• Inchi： 1S/C5HCl2N3O/c6-3-2-4(11-1-8-2)10-5(7)9-3/h1H
• InChI Key： RLOQLWRJZNTGQX-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)OC=N2

Computed Properties

• Exact Mass: 188.9496671Da
• Monoisotopic Mass: 188.9496671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 5,7-dichlorooxazolo[5,4-d]pyrimidine

5,7-Dichlorooxazolo[5,4-d]pyrimidine (CAS No. 944709-53-9): A Comprehensive Overview

5,7-Dichlorooxazolo[5,4-d]pyrimidine (CAS No. 944709-53-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolopyrimidines, which are known for their diverse pharmacological properties, including antiviral, antibacterial, and anticancer activities.

The chemical structure of 5,7-dichlorooxazolo[5,4-d]pyrimidine consists of a pyrimidine ring fused with an oxazole ring, with two chlorine atoms substituting at the 5 and 7 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5,7-dichlorooxazolo[5,4-d]pyrimidine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the chlorine substitutions at the 5 and 7 positions play a crucial role in enhancing the antiviral efficacy of the molecule.

In addition to its antiviral properties, 5,7-dichlorooxazolo[5,4-d]pyrimidine has also shown promise in cancer research. A study conducted by a team of scientists at a leading research institute demonstrated that this compound can effectively inhibit the growth of various cancer cell lines. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. Specifically, 5,7-dichlorooxazolo[5,4-d]pyrimidine was found to target and inhibit the activity of certain kinases that are overexpressed in cancer cells.

The structural versatility of 5,7-dichlorooxazolo[5,4-d]pyrimidine also makes it an attractive scaffold for drug design and optimization. Chemists can modify the substituents on the pyrimidine and oxazole rings to fine-tune the pharmacological properties of the molecule. For example, introducing different functional groups at various positions can enhance solubility, bioavailability, and target specificity. This flexibility allows researchers to develop derivatives with improved therapeutic profiles and reduced side effects.

In terms of synthesis, 5,7-dichlorooxazolo[5,4-d]pyrimidine can be prepared through a multi-step process involving condensation reactions and cyclization steps. The synthetic route typically starts with the formation of an intermediate oxazole derivative, which is then coupled with a suitable pyrimidine precursor. The final step involves chlorination at the desired positions to yield the target compound. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing 5,7-dichlorooxazolo[5,4-d]pyrimidine, making it more accessible for large-scale pharmaceutical research.

The safety profile of 5,7-dichlorooxazolo[5,4-d]pyrimidine is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety evaluations are necessary before advancing to clinical trials. Ongoing studies are focused on optimizing dosing regimens and identifying potential adverse effects to ensure patient safety.

In conclusion, 5,7-dichlorooxazolo[5,4-d]pyrimidine (CAS No. 944709-53-9) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, 5,7-dichlorooxazolo[5,4-d]pyrimidine is poised to play a significant role in advancing medical treatments in the future.